![molecular formula C6H10ClNO4S B2634137 L-Proline, 1-(chlorosulfonyl)-, methyl ester CAS No. 159525-92-5](/img/structure/B2634137.png)
L-Proline, 1-(chlorosulfonyl)-, methyl ester
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Description
L-Proline, 1-(chlorosulfonyl)-, methyl ester, also known as Proline sulfonic acid methyl ester or PCS, is a chemical compound that has gained significant attention in the field of organic chemistry due to its unique properties and potential applications. PCS is a white crystalline powder that is soluble in water and organic solvents.
Scientific Research Applications
Preparation of Derivative Compounds
L-Proline, 1-(chlorosulfonyl)-, methyl ester has been utilized in synthesizing various derivative compounds. For instance, it has been used in the preparation of (4S)-phenoxy-(S)-proline, indicating its role in the synthesis of complex organic compounds (Zhang Ya-wen, 2004).
Skin Permeation Enhancers
A study developed novel ionic liquids (ILs) based on amino acids, including L-proline methyl ester hydrochloride ([L-ProC1]Cl), to enhance skin permeation for drug delivery. This suggests its potential application in transdermal drug delivery systems (Luyao Zheng et al., 2020).
Organocatalytic Asymmetric Reactions
L-Proline has been used to catalyze direct asymmetric assembly reactions, providing optically active beta-amino alcohols, which are important in pharmaceutical synthesis (N. Chowdari et al., 2003).
Applications in Biochemistry and Molecular Studies
Enzymatic Reaction Modeling
The molecule has been studied to understand the enzymatic reaction mechanisms, such as the racemization of proline catalyzed by proline racemase (G. Williams et al., 2003).
Bioconjugate Synthesis
It has been used in the synthesis of bioconjugates like ferrocenyl triazole amino acid and peptide derivatives, which are important in biochemistry and pharmacology (S. D. Köster et al., 2008).
Material Analysis
Fourier Transform Nuclear Magnetic Resonance (FT-NMR) has been employed to analyze monomer materials like acryloyl-L-proline methyl ester, indicating its significance in material sciences (Tri Darwinto, 2009).
Applications in Chemistry and Material Science
Crystallography and Molecular Structure
The compound has been studied for its crystal structure and molecular interactions, providing insights into its chemical behavior and applications in designing complex molecular assemblies (W. Clegg et al., 2003).
Synthesis of Biological Compounds
It has been used in the synthesis of biologically active compounds like 3-Isobutylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione, showcasing its role in pharmaceutical chemistry (V. А. Haidukevich et al., 2019).
properties
IUPAC Name |
methyl (2S)-1-chlorosulfonylpyrrolidine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10ClNO4S/c1-12-6(9)5-3-2-4-8(5)13(7,10)11/h5H,2-4H2,1H3/t5-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQDKBOAVUMETTB-YFKPBYRVSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCCN1S(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H]1CCCN1S(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl (2S)-1-(chlorosulfonyl)pyrrolidine-2-carboxylate | |
CAS RN |
159525-92-5 |
Source
|
Record name | methyl (2S)-1-(chlorosulfonyl)pyrrolidine-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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